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Compound of Interest

Compound Name: 3-Amino-5-bromopyridin-4-ol

Cat. No.: B168431 Get Quote

3-Amino-5-bromopyridin-4-ol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure and

properties of 3-Amino-5-bromopyridin-4-ol (CAS No: 101084-20-2), a substituted pyridine

derivative of interest in medicinal chemistry and drug development. Due to the limited

availability of specific experimental data for this compound in publicly accessible literature, this

document also presents relevant data for the closely related compound, 3-Amino-5-

bromopyridine, for comparative purposes. Furthermore, this guide outlines a generalized

synthetic approach and characterization workflow applicable to substituted pyridin-4-ols,

offering valuable insights for researchers working with this class of compounds.

Chemical Structure and Physicochemical Properties
3-Amino-5-bromopyridin-4-ol possesses a pyridine ring substituted with an amino group at

the 3-position, a bromine atom at the 5-position, and a hydroxyl group at the 4-position. The

presence of these functional groups suggests its potential as a versatile building block in the

synthesis of more complex molecules with potential biological activity.

Table 1: Physicochemical Properties of 3-Amino-5-bromopyridin-4-ol
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Property Value Source

CAS Number 101084-20-2 [1][2]

Molecular Formula C₅H₅BrN₂O [1]

Molecular Weight 189.01 g/mol [1]

Appearance Solid (form) [1]

InChI Key
DMZVRJHJGBNINH-

UHFFFAOYSA-N
[1]

SMILES Nc1cncc(Br)c1O [1]

Note: Quantitative experimental data such as melting point, boiling point, pKa, and solubility for

3-Amino-5-bromopyridin-4-ol are not readily available in the cited literature.

Comparative Data: 3-Amino-5-bromopyridine
For the benefit of researchers, this section provides experimental data for the structurally

related compound, 3-Amino-5-bromopyridine (CAS No: 13535-01-8). It is crucial to note that

this data is not for 3-Amino-5-bromopyridin-4-ol and should be used for comparative and

informational purposes only.

Table 2: Experimental Data for 3-Amino-5-bromopyridine

Property Value Source

Melting Point 65-69 °C [3]

Appearance Solid [3]

Note: Detailed spectral data (NMR, IR, Mass Spectrometry) for 3-Amino-5-bromopyridine is

available in various databases but is not included here to avoid confusion with the primary

topic.

Synthesis and Characterization
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While a specific, detailed experimental protocol for the synthesis of 3-Amino-5-bromopyridin-
4-ol is not available in the reviewed literature, a general synthetic strategy can be proposed

based on established methodologies for the preparation of substituted pyridin-4-ols.

Generalized Synthetic Workflow
A plausible synthetic route could involve a multi-step process starting from a readily available

pyridine derivative. The following diagram illustrates a conceptual workflow.
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Generalized Synthesis of 3-Amino-5-bromopyridin-4-ol

Starting Material
(e.g., Substituted Pyridine)

Bromination

 e.g., NBS

Nitration

 e.g., HNO3/H2SO4

Introduction of Hydroxyl Group

 Nucleophilic Substitution

Reduction of Nitro Group

 e.g., Fe/HCl or H2/Pd-C

Purification
(e.g., Chromatography, Recrystallization)

3-Amino-5-bromopyridin-4-ol
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General Characterization Workflow

Purified Product

Mass Spectrometry (MS)
- Determine molecular weight
- Confirm molecular formula

Nuclear Magnetic Resonance (NMR)
- 1H and 13C NMR

- Elucidate chemical structure

Infrared Spectroscopy (IR)
- Identify functional groups

Elemental Analysis
- Confirm elemental composition

Purity Assessment
(e.g., HPLC, LC-MS)

Comprehensive Analytical Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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